Cas no 2640843-93-0 (6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}quinoxaline)

• Product Name: 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}quinoxaline
• CAS No: 2640843-93-0
• MF: C₁₅H₁₂ClN₃S
• MW: 301.793880462646
• CID: 5315613
• PubChem ID: 155801078
• Update Time: 2025-06-14

6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}quinoxaline Chemical and Physical Properties

Names and Identifiers

• F6755-5465
• 2640843-93-0
• AKOS040725068
• 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}quinoxaline
• 6-Chloro-2-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)quinoxaline

• Inchi： 1S/C15H12ClN3S/c16-11-1-2-12-13(7-11)17-8-15(18-12)19-5-3-14-10(9-19)4-6-20-14/h1-2,4,6-8H,3,5,9H2
• InChI Key： ZRMOFRMLXBJQMM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)N=CC=1N1CC2C=CSC=2CC1

Computed Properties

• Exact Mass: 301.0440463g/mol
• Monoisotopic Mass: 301.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.6±45.0 °C(Predicted)
• pka: 2.63±0.59(Predicted)

Additional information on 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}quinoxaline

Comprehensive Overview of 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}quinoxaline (CAS No. 2640843-93-0)

The compound 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}quinoxaline (CAS No. 2640843-93-0) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This compound features a unique fusion of quinoxaline and thienopyridine moieties, making it a subject of interest for chemists and researchers exploring novel bioactive molecules. Its structural complexity and functional groups contribute to its versatility in drug discovery, particularly in targeting specific enzymatic pathways.

In the context of current scientific trends, 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}quinoxaline aligns with the growing demand for small-molecule inhibitors and kinase-targeting agents. Researchers are increasingly investigating its potential role in modulating cellular signaling pathways, which could have implications for treating various conditions. The compound's chloro-substituted quinoxaline core is particularly noteworthy, as similar structures have demonstrated efficacy in preclinical studies for their binding affinity and selectivity.

From a synthetic chemistry perspective, the preparation of CAS No. 2640843-93-0 involves multi-step organic transformations, often requiring careful optimization of reaction conditions to achieve high yields and purity. The thieno[3,2-c]pyridine moiety introduces synthetic challenges that have become a focal point for methodological advancements in heterocyclic chemistry. Recent publications have highlighted innovative approaches to constructing this scaffold, reflecting the compound's relevance in modern synthetic strategies.

The physicochemical properties of 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}quinoxaline are critical for its potential applications. Its molecular weight, solubility profile, and stability under various conditions make it suitable for further derivatization and formulation studies. These characteristics are particularly important when considering the compound's drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) parameters, which are frequently searched topics in medicinal chemistry circles.

In the realm of material science, derivatives of quinoxaline-thienopyridine hybrids have shown promise in organic electronic applications. The conjugated π-system of CAS No. 2640843-93-0 suggests potential utility in developing novel organic semiconductors or photovoltaic materials, aligning with the global push for sustainable energy solutions. This dual applicability in both life sciences and materials research underscores the compound's interdisciplinary significance.

Quality control and analytical characterization of 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}quinoxaline typically employ advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and verify structural integrity, which are essential considerations for research-grade compounds. The analytical data for this substance has become increasingly important as researchers seek to reproduce published studies and validate experimental results.

Looking forward, the scientific community continues to explore new derivatives and analogs of 2640843-93-0, with particular focus on structure-activity relationship (SAR) studies. The compound serves as a valuable scaffold for medicinal chemistry optimization programs, where subtle modifications to its core structure could lead to improved pharmacological profiles. This approach resonates with current trends in fragment-based drug discovery and rational drug design methodologies.

From a commercial perspective, the availability of 6-chloro-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}quinoxaline from chemical suppliers has facilitated its adoption in various research programs. The compound's growing presence in scientific literature suggests expanding applications across multiple disciplines, making it a noteworthy subject for researchers tracking emerging chemical entities with therapeutic or technological potential.